3-((4-Chlorophenyl)sulfonyl)-5-(4-methylpiperidin-1-yl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine

• IUPAC Name: 10-(4-chlorophenyl)sulfonyl-7-(4-methylpiperidin-1-yl)-5-thia-1,8,11,12-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,7,9,11-pentaene
• InChI: InChI=1S/C19H18ClN5O2S2/c1-12-6-9-24(10-7-12)17-16-15(8-11-28-16)25-18(21-17)19(22-23-25)29(26,27)14-4-2-13(20)3-5-14/h2-5,8,11-12H,6-7,9-10H2,1H3
• InChI Key: HPUUYYQOZWFXIS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(N=NN3C4=C2SC=C4)S(=O)(=O)C5=CC=C(C=C5)Cl
• Molecular Formula: C19H18ClN5O2S2
• Molecular Weight: 448.0 g/mol

Description

3-((4-Chlorophenyl)sulfonyl)-5-(4-methylpiperidin-1-yl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C19H18ClN5O2S2 and its molecular weight is 447.96. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Study of Thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines

A notable application in scientific research for derivatives similar to 3-((4-Chlorophenyl)sulfonyl)-5-(4-methylpiperidin-1-yl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine involves their synthesis and evaluation as serotonin 5-HT6 receptor antagonists. Ivachtchenko et al. (2010) synthesized a series of 3-(phenylsulfonyl)thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines and tested their binding affinity and functional cellular responses to serotonin. The study identified compounds with significant activity in functional assays and high selectivity towards 5-HT6 receptors, indicating potential therapeutic applications in neuropsychiatric disorders. (Ivachtchenko et al., 2010)

Heterocyclic Chemistry and Derivative Synthesis

In heterocyclic chemistry, compounds like this compound are valuable for synthesizing a variety of heterocyclic compounds. Shibuya's work (1984) on the reaction of 3,5-diphenyl-1,2,4-dithiazol-1-ium perchlorate with active methylene compounds to yield heterocycles like 4-hydroxy and 4-mercaptopyrimidine derivatives showcases the synthetic utility of such compounds in producing a range of bioactive molecules. (Shibuya, 1984)

Antimicrobial and Antitumor Applications

Derivatives of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine have also been explored for their antimicrobial and antitumor activities. Abdel-Motaal and Raslan (2014) synthesized substituted sulfonamides and sulfinyl compound derivatives of thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines and screened them for antimicrobial activity, demonstrating their potential in developing new antimicrobial agents. (Abdel-Motaal & Raslan, 2014) Similarly, Hafez and El-Gazzar (2009) explored the antitumor activity of substituted triazolo[4,3-a]pyrimidin-6-sulfonamide with an incorporated thiazolidinone moiety, showing effectiveness in inhibiting the growth of cancer cell lines. (Hafez & El-Gazzar, 2009)